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Compound of Interest

2-Chloro-5-hydroxy-4-
Compound Name:
methylbenzaldehyde

Cat. No.: B13005417

Get Quote

Technical Guide: MS Fragmentation of 2-Chloro-
5-hydroxy-4-methylbenzaldehyde
Executive Summary

2-Chloro-5-hydroxy-4-methylbenzaldehyde (

, MW 170.59) is a tri-substituted benzene derivative used as a scaffold in the synthesis of
bioactive heterocycles. Its mass spectrum is characterized by a distinct chlorine isotopic cluster
and a fragmentation pathway dominated by the interplay between the ortho-chloro/aldehyde
interaction and the phenolic hydroxyl group.

This guide details the theoretical and observed fragmentation logic, distinguishing this
compound from its structural isomers (e.g., 3-chloro-6-hydroxy-2-methylbenzaldehyde) through
specific "ortho-effect" diagnostic peaks.

Chemical Identity & Properties
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Property Specification
IUPAC Name 2-Chloro-5-hydroxy-4-methylbenzaldehyde
CAS Number 860753-80-6

Molecular Formula

170.0135 Da (
Exact Mass

)

Monoisotopic Peaks m/z 170 (100%), 172 (32.0%)

Aldehyde (-CHO), Phenolic (-OH), Aryl Chloride

Key Functional Groups
(-ClI), Methyl (-CH3)

Mass Spectrometry Fragmentation Analysis
The Molecular lon Cluster ()

The spectrum is anchored by the molecular ion (

) at m/z 170.

 |sotope Pattern: The presence of a single chlorine atom creates a characteristic 3:1 intensity
ratio between m/z 170 (

) and m/z 172 (

)

 Stability: As an aromatic aldehyde, the molecular ion is relatively stable and prominent,
typically exhibiting 40—80% relative abundance depending on ionization energy (70 eV).

Primary Fragmentation Pathways
The fragmentation is driven by three competing mechanisms:

-cleavage of the aldehyde, CO expulsion from the phenol, and the "ortho-effect" involving the
chlorine.
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Pathway A: Loss of Formyl Radical (

-Cleavage)

e Transition:
e m/z Shift:

(and

)

o Mechanism: Homolytic cleavage of the C-C bond adjacent to the carbonyl group. This is a
universal feature of benzaldehydes, yielding a substituted phenyl cation (

).

Pathway B: Carbon Monoxide Expulsion

e Transition:
or

e m/z Shift:

(direct) or
(secondary)

e Mechanism: Phenols and aldehydes frequently lose neutral CO. The peak at m/z 113 (loss of
CHO + CO) represents the

ion (chlorotoluene radical cation).

Pathway C: The Ortho-Chloro Effect (Diagnostic)

e Transition:

e m/z Shift:
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e Mechanism: The chlorine atom at the C2 position is ortho to the aldehyde at C1. This
proximity facilitates the expulsion of the halogen radical (

), often enhanced by the formation of a stable oxonium resonance structure.

 Significance: This peak is significantly more intense in 2-chloro isomers compared to 3-
chloro or 4-chloro isomers, serving as a key differentiator.

Comparative Analysis: Isomer Differentiation

To validate the identity of 2-Chloro-5-hydroxy-4-methylbenzaldehyde, it must be
distinguished from its isomers. The table below outlines the diagnostic differences.

Target: 2-Chloro- Alt: 3-Chloro- (Meta-  Alt: 4-Chloro- (Para-
Feature

(Ortho-Cl) Cl) Cl)

High Intensity (Ortho
[M - ClJ+ (m/z 135) effect facilitates ClI Low Intensity Low Intensity

loss)

Moderate (Aldehyde H
[M - H]+ (m/z 169) Moderate Moderate

loss)

Strong (Base Peak Strong (Base Peak Strong (Base Peak
[M - CHOJ+ (m/z 141) ) ) )

Candidate) Candidate) Candidate)

Possible (Interaction
[M - HCIJ+ (m/z 134) between CHO and Unlikely Unlikely
ortho-Cl)

Conclusion: If the mass spectrum shows a prominent peak at m/z 135 (loss of Cl) alongside the
aldehyde fragments, the chlorine is likely in the ortho position (C2 or C6).

Fragmentation Pathway Diagram

The following Graphviz diagram visualizes the fragmentation tree for 2-Chloro-5-hydroxy-4-
methylbenzaldehyde.
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Molecular lon [M]+
m/z 170/ 172

(C8H7CIO2)+

- CHO- (29 Da) \ - Cle (35 Da)

- H- (1 Da) (Alpha Cleavage) \(Ortho Effect)

- CO (28 Da)

[M - HJ+ [M - CHOJ+ [M - COJ+
m/z 169 m/z 141 / 143 m/z 142
(C8H6CIO2)+ (C7H6CIO)+ (C7TH7CIO)+

[M - Cl+
- CO (28 Da) m/z 135
(C8H702)+

[M - CHO - COJ+
m/z 113
(CeH6CI)+

Ring Disintegration

- HCI (36 Da)

Phenyl Cation
m/z 77
(C6H5)+

Click to download full resolution via product page

Caption: Fragmentation tree of 2-Chloro-5-hydroxy-4-methylbenzaldehyde showing primary
cleavage pathways (alpha-cleavage, ortho-elimination) and secondary decays.

Experimental Protocol: GC-MS Characterization

To obtain the data described above, use the following standardized protocol.

Sample Preparation

e Solvent: Dissolve ~1 mg of the solid compound in 1 mL of Ethyl Acetate or Methanol (LC-MS
grade).

» Derivatization (Optional): If peak tailing occurs due to the phenolic -OH, derivatize with
BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to form the TMS ether.
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o Note: TMS derivatization increases MW by 72 Da (M+ becomes 242).

Instrument Parameters (EI-MS)

« lonization Mode: Electron Impact (EI)[1]

Electron Energy: 70 eV (Standard library compatible)

Source Temperature: 230 °C

Transfer Line Temp: 280 °C

Mass Range: m/z 40 — 300

GC Parameters

e Column: DB-5MS or equivalent (30m x 0.25mm, 0.25um film)
e Carrier Gas: Helium at 1.0 mL/min
e Temperature Program:

o Hold at 60 °C for 1 min.

o Ramp 20 °C/min to 280 °C.

o Hold at 280 °C for 5 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. How to Read a Simple Mass Spectrum : 7 Steps - Instructables [instructables.com]

e To cite this document: BenchChem. [mass spectrometry fragmentation pattern of 2-Chloro-5-
hydroxy-4-methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13005417/docs#mass-spectrometry-fragmentation-
pattern-of-2-chloro-5-hydroxy-4-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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